BENGHE Foundational & Exploratory

Check Availability & Pricing

fundamental properties of 5-methoxyuridine
nucleoside

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methoxyuridine

Cat. No.: B057755
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Abstract

5-Methoxyuridine (mo>U) is a naturally occurring modified nucleoside found in the transfer
RNA (tRNA) of certain bacteria. In recent years, it has garnered significant attention in the field
of MRNA therapeutics. Its incorporation into in vitro transcribed (IVT) mRNA has been shown to
be a potent strategy for evading the innate immune system, thereby enhancing the stability and
translational efficiency of mMRNA-based drugs and vaccines. This technical guide provides an
in-depth overview of the fundamental properties of 5-methoxyuridine, including its
physicochemical characteristics, biological role, and impact on innate immune signaling
pathways. Detailed experimental protocols for its synthesis and analysis are also presented to
support further research and development in this area.

Core Properties of 5-Methoxyuridine

5-methoxyuridine is a derivative of the pyrimidine nucleoside uridine, with a methoxy group (-
OCHs) substituted at the C5 position of the uracil base.[1] This modification imparts unique
chemical and biological properties to the molecule.
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Physicochemical Properties

A summary of the key physicochemical properties of 5-methoxyuridine is presented in Table
1.

Property Value Reference
Chemical Formula C10H14N207 [1]
Molecular Weight 274.23 g/mol [1]
Melting Point 217-218 °C [2]
Appearance White solid [2]
UV Amax 278 nm (in Tris-HCI, pH 7.5) [3]
Extinction Coefficient (g) 8.3Lmmol~tcm1 (at 278 nm)  [3]

Table 1: Physicochemical Properties of 5-Methoxyuridine

Solubility

Specific quantitative solubility data for 5-methoxyuridine in various solvents is not readily
available in the literature. However, based on the properties of similar nucleosides like 5-
methyluridine, it is expected to have some solubility in water and polar organic solvents such as
DMSO and ethanol. For 5-methyluridine, the solubility is approximately 5 mg/mL in PBS (pH
7.2), 10 mg/mL in DMSO, and 16 mg/mL in dimethylformamide.[4]

Spectroscopic Data

Detailed spectroscopic data with peak assignments for 5-methoxyuridine is not extensively
published. For reference, the expected spectral characteristics are outlined below based on the
analysis of similar uridine derivatives.[5]

e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the ribose
sugar protons, the C6-H proton of the uracil ring, and a singlet for the methoxy group
protons.
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e 13C NMR: The carbon NMR spectrum will display distinct peaks for the carbons of the ribose
moiety and the uracil base, including the carbon of the methoxy group.

e FTIR: The infrared spectrum will exhibit characteristic absorption bands for O-H, N-H, C-H,
C=0, and C-O stretching and bending vibrations, consistent with its molecular structure.[5]

e Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of 5-methoxyuridine. Fragmentation patterns can provide further
structural information.[1]

Biological Role and Significance
Natural Occurrence and Biosynthesis

5-methoxyuridine is a naturally occurring modification found at the wobble position (position
34) of the anticodon in certain tRNAs of Gram-positive bacteria, such as Bacillus subtilis. It is
believed to play a role in enhancing the fidelity of translation.

The biosynthesis of 5-methoxyuridine proceeds from the precursor 5-hydroxyuridine (ho>U).
[4][6] The methyl group is transferred from S-adenosylmethionine (SAM) to the 5-hydroxyl
group of ho®U, a reaction catalyzed by a specific methyltransferase.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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